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Compound of Interest

Compound Name: MK-0752 sodium

Cat. No.: B1676612

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and operational integrity. This
guide provides essential, immediate safety and logistical information for the proper disposal of
MK-0752 sodium, a gamma-secretase inhibitor. Adherence to these procedures is paramount
to ensure personal safety and environmental compliance.

Note: While this guide specifically addresses MK-0752 sodium, a specific Safety Data Sheet
(SDS) for the sodium salt was not located. The following procedures are based on the available
SDS for the free acid form, MK-0752, as their hazardous properties are expected to be very
similar.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of a substance is the first step
toward safe handling and disposal. The table below summarizes the key data for MK-0752.
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Property Value Reference
cis-4-[(4-
chlorophenyl)sulfonyl]-4-(2,5-

Synonym ] [1]
difluorophenyl)-
cyclohexanepropanoic acid

CAS Number 471905-41-6 [1]

Molecular Formula C21H21CIF204S

Molecular Weight 458.9 g/mol

Appearance A crystalline solid
For research use only. Not for

Application human or veterinary diagnostic  [1]

or therapeutic use.

Hazard Identification and Safety Precautions

MK-0752 is classified with significant health hazards, necessitating stringent safety measures

during handling and disposal.

Hazard Statements:

Precautionary Measures:

Harmful if swallowed.[1]

Causes serious eye damage.[1]
May damage fertility or the unborn child.[1]

May cause damage to organs through prolonged or repeated exposure.[1]

» Obtain special instructions before use.[1]

» Do not handle until all safety precautions have been read and understood.[1]
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Do not breathe dust, fume, gas, mist, vapors, or spray.[1]
Wash hands and any exposed skin thoroughly after handling.[1]
Do not eat, drink, or smoke when using this product.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Step-by-Step Disposal Protocol

The disposal of MK-0752 sodium must be conducted in a manner that neutralizes its

hazardous properties and complies with all applicable regulations.

1. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

. Spill Management:

In case of a spill, avoid raising dust.
Use a neutralizing agent if necessary.

Prevent the substance from entering sewers, surface water, or ground water.[1]

. Waste Collection:

Collect the waste material in a designated, labeled, and sealed container.

Do not dispose of MK-0752 sodium with household garbage.[1]

Ensure the product does not reach the sewage system.[1]

. Final Disposal:
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o Disposal must be made according to official national and local regulations for hazardous
chemical waste.[1]

» Contact a licensed professional waste disposal service to arrange for pickup and disposal.

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is crucial.

After Inhalation: Move the person to fresh air and consult a doctor if complaints arise.[1]

o After Skin Contact: Generally, the product does not irritate the skin; however, it is good
practice to wash the affected area with soap and water.[1]

» After Eye Contact: Rinse the opened eye for several minutes under running water and then
consult a doctor immediately.[1]

o After Swallowing: Call a doctor immediately. Symptoms of poisoning may occur after several
hours; therefore, medical observation for at least 48 hours after the accident is
recommended.[1]

Experimental Workflow: Waste Disposal Decision
Pathway

The following diagram illustrates the decision-making process for the proper disposal of MK-
0752 sodium waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/16706m.pdf
https://cdn.caymanchem.com/cdn/msds/16706m.pdf
https://cdn.caymanchem.com/cdn/msds/16706m.pdf
https://cdn.caymanchem.com/cdn/msds/16706m.pdf
https://cdn.caymanchem.com/cdn/msds/16706m.pdf
https://www.benchchem.com/product/b1676612?utm_src=pdf-body
https://www.benchchem.com/product/b1676612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: MK-0752 Sodium Waste
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Caption: Decision pathway for MK-0752 sodium waste disposal.
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Signaling Pathway: Inhibition of Notch Signaling by
MK-0752

MK-0752 is a gamma-secretase inhibitor. Gamma-secretase is a key enzyme in the Notch
signaling pathway, which is crucial for cell-cell communication and is often dysregulated in
cancer.[2][3] The diagram below illustrates how MK-0752 interferes with this pathway.
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Caption: MK-0752 inhibits the Notch signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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